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Compound of Interest

Compound Name: Disperse Red 60

CAS No.: 70956-30-8

Cat. No.: B3428950

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the performance of C.I. Disperse Red 60
in various polyester blends, including 100% polyester, polyester/cotton, polyester/spandex, and

polyester/nylon. The performance is benchmarked against a common alternative, C.I. Disperse

Red 73, to offer a clear perspective on its suitability for different applications. The information

presented is supported by experimental data and standardized testing protocols.

Comparative Performance Data
The following tables summarize the key performance indicators of Disperse Red 60 and

Disperse Red 73 on different polyester blend fabrics. The data is based on standardized ISO

testing methods to ensure comparability.

Table 1: Fastness Properties on 100% Polyester
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Property Test Method Disperse Red 60 Disperse Red 73

Light Fastness ISO 105-B02 6 6

Washing Fastness

(Color Change)
ISO 105-C06 4-5 4-5

Washing Fastness

(Staining)
ISO 105-C06 4-5 4-5

Sublimation Fastness
ISO 105-P01 (180°C,

30s)
4 4

Source: Data compiled from various supplier technical datasheets.

Table 2: Wash Fastness of Disperse Red 60 on Polyester/Spandex Blends at Different Dyeing

Temperatures

Dyeing
Temp.

Color
Chang
e

Stainin
g -
Polyes
ter

Stainin
g -
Spand
ex

Stainin
g -
Wool

Stainin
g -
Acrylic

Stainin
g -
Polya
mide
(Nylon
)

Stainin
g -
Cotton

Stainin
g -
Acetat
e

90°C 5 4-5 2 3-4 3 2-3 3-4 3-4

100°C 4-5 4 3 3-4 3 3 3-4 3-4

110°C 4-5 4 3 3-4 3-4 3 4 3-4

120°C 4 4 3-4 4 3-4 3-4 4 4

130°C 4 4 4 4 4 4 4-5 4

Source: Adapted from a study on low-temperature dyeing of chemically modified PET/Spandex

blends.[1]

Table 3: Expected Performance on Other Polyester Blends (Qualitative)
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Blend Property Disperse Red 60
General
Considerations

Polyester/Cotton Wash Fastness Good to Excellent

Staining on the cotton

portion can be a

concern and often

requires a separate

reactive dyeing step

for the cotton to

achieve optimal

fastness.[2]

Light Fastness Excellent

The polyester

component generally

exhibits high light

fastness.

Polyester/Nylon Wash Fastness Moderate

Disperse dyes can

stain nylon, and the

wet fastness on the

nylon component is

often not ideal. A two-

bath dyeing process is

common.[3]

Light Fastness Good

Light fastness on the

nylon portion may be

lower than on the

polyester.[3]

Experimental Protocols
Detailed methodologies for the key experiments cited are provided below, based on

internationally recognized standards.

Light Fastness Test (ISO 105-B02)
This method determines the resistance of the color of textiles to the action of an artificial light

source representative of natural daylight (D65).
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Apparatus: A xenon arc lamp apparatus with a stable light source and filter system to

simulate the spectral distribution of daylight.

Specimen Preparation: A specimen of the dyed textile is mounted on a card.

Procedure: The specimen, along with a set of blue wool references (ISO 105-B01), is

exposed to the xenon arc lamp under controlled conditions of temperature and humidity.

Evaluation: The change in color of the test specimen is assessed by comparing it with the

fading of the blue wool references. The light fastness is rated on a scale of 1 (very low) to 8

(very high).

Wash Fastness Test (ISO 105-C06)
This test evaluates the resistance of the color of textiles to domestic and commercial

laundering procedures.

Apparatus: A suitable wash fastness tester (e.g., Launder-Ometer) with stainless steel

containers and balls.

Specimen Preparation: A specimen of the dyed fabric is sewn together with a multi-fiber

adjacent fabric (containing wool, acrylic, polyester, nylon, cotton, and acetate).

Procedure: The composite specimen is placed in a container with a specified detergent

solution and stainless steel balls. The container is then agitated in the wash fastness tester

at a specified temperature and for a set duration (e.g., 40°C for 30 minutes for test A2S).

Evaluation: After washing, rinsing, and drying, the change in color of the specimen and the

staining of each fiber in the multi-fiber strip are assessed using grey scales (rated from 1 for

high change/staining to 5 for no change/staining).

Sublimation Fastness Test (ISO 105-P01)
This method assesses the resistance of the color of textiles to the action of dry heat, as in

processes like calendering or heat-setting.

Apparatus: A heating device capable of maintaining a specified temperature with controlled

pressure.
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Specimen Preparation: A specimen of the dyed textile is placed between two undyed

adjacent fabrics.

Procedure: The composite specimen is placed in the heating device at a specified

temperature (e.g., 180°C) and pressure for a set time (e.g., 30 seconds).

Evaluation: The change in color of the specimen and the staining of the adjacent fabrics are

evaluated using the grey scales.

Visualizations
The following diagrams illustrate key experimental workflows and logical relationships in the

performance evaluation of Disperse Red 60.
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Specimen Preparation

Washing Procedure (ISO 105-C06)

Evaluation

Start: Dyed Fabric Sample Cut 10x4 cm Specimen Sew to Multi-fiber Fabric

Place Specimen, Solution,
& Steel Balls in ContainerPrepare Detergent Solution Agitate at

Specified Temp & Time Rinse and Dry Specimen Assess Color Change
(Grey Scale 1-5)

Assess Staining on
Multi-fiber (Grey Scale 1-5)

End: Fastness Rating

Polyester Blends

Key Performance Factors

Disperse Red 60

100% Polyester

Excellent Overall Performance

Polyester/Spandex

Good Performance, Potential for Spandex Staining

Polyester/Cotton

Good on PET, Requires Separate Process for Cotton

Polyester/Nylon

Moderate Performance, Potential for Nylon Staining

Light Fastness Wash FastnessSublimation Fastness

Staining

Dyeing Process

Two-bathStaining Two-bath

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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